(6-Chloroimidazo[1,2-a]pyridin-5-yl)methanol
Overview
Description
(6-Chloroimidazo[1,2-a]pyridin-5-yl)methanol, also known as 6-CIAP, is an organochlorine compound that has been studied extensively for its potential applications in scientific research. It is a colorless crystalline solid with a molecular weight of 229.58 g/mol and a melting point of 135-136°C. 6-CIAP is a derivative of the heterocyclic compound imidazopyridine, which is a five-membered ring containing nitrogen and carbon atoms. 6-CIAP has been studied for its potential as a synthetic intermediate, a biochemical probe, and a therapeutic agent.
Scientific Research Applications
Coordination Polymers and Supramolecular Frameworks
A study by Yin et al. (2021) explored the use of a derivative, 6-(4-carboxyphenyl)-3-(2-chloroimidazo[1,2-a]pyridin-3-yl)picolinic acid, for constructing coordination polymers. These polymers range from zero-dimensional complexes to one-dimensional coordination polymers, further assembled into porous three-dimensional supramolecular frameworks. This research highlights the role of solvents and ligand substituent groups in determining the dimensionality and structure of the resulting polymers, which could be significant for materials science and nanotechnology applications (Yin et al., 2021).
Fluorescent Molecular Rotors
Jadhav and Sekar (2017) synthesized a library of fluorescent molecular rotors (FMRs) by condensation of 2-chloroimidazo[1,2-a]pyridine-3-carbaldehyde with various active methylene moieties. These FMRs exhibit significant viscosity sensing properties, demonstrating their potential in creating sensitive sensors for biological and industrial applications (Jadhav & Sekar, 2017).
Phosphorescence Color Switching
Li and Yong (2019) investigated novel positional isomers of chloroimidazo[1,2-a]pyridin derivatives, demonstrating reversible phosphorescent color switching in response to acid-base vapor stimuli. This property is promising for developing dynamic functional materials in optoelectronics and sensing technologies (Li & Yong, 2019).
C-H Alkenylation in Organic Synthesis
Koubachi et al. (2008) presented a method for the direct C-H alkenylation of imidazo[1,2-a]pyridines using microwave irradiation. This process facilitates the synthesis of 3-alkenylimidazo[1,2-a]pyridines, including those with a chloro substituent at the 6-position, highlighting its utility in synthesizing polyfunctional compounds efficiently (Koubachi et al., 2008).
Magnetic Properties of Hydrochloride Crystals
Yong, Zhang, and She (2013) explored the structural and magnetic properties of hydrochloride crystals based on 2-(imidazo[1,2-a]pyridin-2-yl)-2-oxoacetic acid radical. Their work contributes to understanding the relationship between crystal-stacking structures and magnetic properties, which is crucial for material science and magnetic material development (Yong, Zhang, & She, 2013).
properties
IUPAC Name |
(6-chloroimidazo[1,2-a]pyridin-5-yl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN2O/c9-6-1-2-8-10-3-4-11(8)7(6)5-12/h1-4,12H,5H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFULHVWKJIKBNU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=CN2C(=C1Cl)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901256574 | |
Record name | Imidazo[1,2-a]pyridine-5-methanol, 6-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901256574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
182.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Chloroimidazo[1,2-a]pyridin-5-yl)methanol | |
CAS RN |
1414864-05-3 | |
Record name | Imidazo[1,2-a]pyridine-5-methanol, 6-chloro- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1414864-05-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Imidazo[1,2-a]pyridine-5-methanol, 6-chloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901256574 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.